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Compound of Interest

Compound Name: N-Methyl-D-glucamine

Cat. No.: B1676163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of N-Methyl-D-
glucamine (meglumine) under various pH and temperature conditions. Meglumine is a widely

used excipient in the pharmaceutical industry, valued for its ability to enhance the solubility and

stability of active pharmaceutical ingredients (APIs).[1][2] Understanding its intrinsic stability is

crucial for robust formulation development and ensuring the quality and safety of final drug

products.

Physicochemical Properties and General Stability
N-Methyl-D-glucamine is a sugar alcohol derived from sorbitol and is a white to slightly yellow-

colored crystalline powder.[3] It is highly soluble in water. A 1% aqueous solution of meglumine

exhibits a pH of approximately 10.5. Meglumine is generally considered a stable compound

under typical storage conditions.[1] It is recommended to store the bulk material in a well-

closed container in a cool, dry place.[3]

Key Stability Information:

Thermal Stability: Meglumine is thermally stable and does not polymerize or dehydrate

unless subjected to temperatures above 150°C for prolonged periods.[3][4] However, thermal

decomposition at very high temperatures can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).
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Hygroscopicity: While not explicitly quantified in the reviewed literature, its high solubility in

water suggests that it may be hygroscopic and should be protected from moisture.

Incompatibilities: Meglumine has known incompatibilities with certain substances that can

affect its stability. These include:

Strong Oxidizing Agents and Mineral Acids: As an organic amine, meglumine can react

with strong oxidizing agents and mineral acids.[3][5]

Metals: Contact with aluminum can lead to the evolution of hydrogen gas. Discoloration

can occur if meglumine is stored in containers made from copper or its alloys. Stainless

steel containers are recommended for storage.[3][4]

Potential Degradation Pathways
While specific kinetic data for the degradation of meglumine is not readily available in the public

domain, its chemical structure—a secondary amine with a polyol chain—suggests several

potential degradation pathways, particularly under stress conditions.

Maillard Reaction
The Maillard reaction is a non-enzymatic browning reaction between the amino group of an

amino acid, peptide, or protein and the carbonyl group of a reducing sugar.[6] This reaction is a

common degradation pathway in pharmaceutical formulations, especially at elevated

temperatures.[7] Given that meglumine possesses a secondary amine group, it can potentially

react with reducing sugars (e.g., lactose, glucose) that may be present in a formulation, leading

to the formation of colored degradants and a potential loss of potency of the API.[8][9] The rate

of the Maillard reaction is influenced by factors such as temperature, pH, and water activity.[10]
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Caption: Potential Maillard reaction pathway involving N-Methyl-D-glucamine.

Reaction with Aldehydes
Meglumine is known to react with formaldehyde, an impurity that can be present in other

excipients.[11] This reaction leads to the formation of a 1,3-oxazinane skeleton.[12] This

reactivity can be beneficial, as meglumine can act as a scavenger for formaldehyde, thereby

stabilizing APIs that are sensitive to this aldehyde.
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Caption: Reaction of N-Methyl-D-glucamine with formaldehyde.

Oxidative Degradation
As an organic molecule with multiple hydroxyl groups and a secondary amine, meglumine is

susceptible to oxidation, particularly in the presence of strong oxidizing agents. The specific

degradation products resulting from oxidation are not well-documented in the literature but

could involve the formation of carbonyl compounds or cleavage of the carbon chain.

Formation of N-Nitroso Meglumine
In the presence of nitrosating agents (e.g., nitrites) under acidic conditions, secondary amines

can form N-nitrosamines, which are a class of potential carcinogens. Therefore, the formation

of N-nitroso meglumine is a potential concern during manufacturing and storage if nitrosating

agents are present as impurities.[13]

Summary of Stability Data
The following tables summarize the available qualitative stability information for N-Methyl-D-
glucamine. Quantitative kinetic data is not currently available in published literature.

Table 1: General Stability and Incompatibilities of N-Methyl-D-glucamine
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Parameter Observation Citation

Thermal Stability
Stable up to 150°C for short

durations.
[3][4]

Incompatibility

Strong oxidizing agents,

mineral acids, aluminum,

copper and its alloys.

[3][4][5]

Storage
Store in a well-closed

container in a cool, dry place.
[3]

Table 2: Potential Degradation Pathways and Products of N-Methyl-D-glucamine

Stress Condition
Potential
Degradation
Pathway

Potential
Degradation
Products

Citation

Elevated Temperature

(with reducing sugars)
Maillard Reaction

Schiff base, Amadori

products, Melanoidins

(brown pigments)

[6][7][8][9]

Presence of

Aldehydes

Reaction with

Aldehydes

1,3-Oxazinane adduct

(with formaldehyde)
[11][12]

Oxidizing Conditions Oxidation

Carbonyl compounds,

chain cleavage

products

(hypothesized)

[3][5]

Acidic conditions with

nitrites
Nitrosation N-Nitroso meglumine [13]

Experimental Protocols for Stability Assessment
While specific forced degradation studies on meglumine are not extensively published, a

general protocol based on ICH guidelines can be outlined to assess its intrinsic stability. The

goal of a forced degradation study is to generate degradation products to a level of 10-20% to

facilitate the development and validation of stability-indicating analytical methods.[14]
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General Forced Degradation Protocol
A solution of N-Methyl-D-glucamine (e.g., 10 mg/mL in water) should be subjected to the

following stress conditions:

Acidic Hydrolysis: 0.1 N to 1 N HCl at room temperature and elevated temperature (e.g., 60-

80°C) for a defined period (e.g., up to 7 days).

Basic Hydrolysis: 0.1 N to 1 N NaOH at room temperature and elevated temperature (e.g.,

60-80°C) for a defined period.

Neutral Hydrolysis: Water at elevated temperature (e.g., 60-80°C) for a defined period.

Oxidative Degradation: 3-30% hydrogen peroxide (H₂O₂) at room temperature for a defined

period.

Thermal Degradation (Solid State): Expose solid meglumine to dry heat (e.g., 105°C) for a

defined period.

Photostability: Expose a solution of meglumine to a light source according to ICH Q1B

guidelines (not less than 1.2 million lux hours and 200 watt hours/square meter).[15][16] A

dark control should be stored under the same conditions to differentiate between thermal and

light-induced degradation.

Samples should be collected at appropriate time points and analyzed.

Analytical Methodology
A stability-indicating analytical method is required to separate and quantify meglumine from its

potential degradation products.

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a

suitable detector (e.g., UV at a low wavelength like 195 nm, or a charged aerosol detector)

would be the primary technique.[17] The mobile phase would likely consist of a buffered

aqueous solution and an organic modifier.

Liquid Chromatography-Mass Spectrometry (LC-MS): To identify and characterize the

degradation products, LC-MS would be employed.[18][19]
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Caption: A generalized experimental workflow for assessing the stability of N-Methyl-D-
glucamine.

Conclusion
N-Methyl-D-glucamine is a stable and versatile pharmaceutical excipient. While quantitative

data on its degradation kinetics are scarce, its chemical structure suggests potential

degradation through the Maillard reaction, reaction with aldehydes, oxidation, and nitrosation

under specific stress conditions. For formulation scientists and drug development

professionals, it is imperative to consider these potential incompatibilities and degradation
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pathways, particularly when formulating with reducing sugars or in the presence of reactive

impurities. The execution of forced degradation studies, as outlined in this guide, is a critical

step in fully characterizing the stability of meglumine within a specific formulation and ensuring

the development of a safe, effective, and stable drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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